Cas no 1807181-98-1 (3-Bromo-2-fluoro-5-nitrobenzyl alcohol)

3-Bromo-2-fluoro-5-nitrobenzyl alcohol is a versatile aromatic intermediate used in organic synthesis and pharmaceutical research. Its key structural features—a bromo and fluoro substituent adjacent to a nitro group—make it a valuable building block for constructing complex molecules, particularly in medicinal chemistry and agrochemical applications. The benzyl alcohol moiety provides a reactive handle for further functionalization, enabling derivatization through esterification, etherification, or oxidation. The electron-withdrawing nitro group enhances reactivity in nucleophilic aromatic substitution reactions, while the halogen substituents offer additional sites for cross-coupling reactions. This compound is particularly useful in the development of bioactive compounds due to its balanced reactivity and stability under controlled conditions.
3-Bromo-2-fluoro-5-nitrobenzyl alcohol structure
1807181-98-1 structure
Product Name:3-Bromo-2-fluoro-5-nitrobenzyl alcohol
CAS No:1807181-98-1
MF:C7H5BrFNO3
MW:250.021904706955
CID:4963338
Update Time:2025-10-29

3-Bromo-2-fluoro-5-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2-fluoro-5-nitrobenzyl alcohol
    • Inchi: 1S/C7H5BrFNO3/c8-6-2-5(10(12)13)1-4(3-11)7(6)9/h1-2,11H,3H2
    • InChI Key: RCZLXZRGIMIRDJ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(CO)C=1F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 248.94368 g/mol
  • Monoisotopic Mass: 248.94368 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 66
  • Molecular Weight: 250.02

3-Bromo-2-fluoro-5-nitrobenzyl alcohol Pricemore >>

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